Cas no 139503-72-3 (Octanedioic acid, 2-cyano-, diethyl ester)

Octanedioic acid, 2-cyano-, diethyl ester structure
139503-72-3 structure
Product Name:Octanedioic acid, 2-cyano-, diethyl ester
CAS No:139503-72-3
MF:C13H21NO4
MW:255.31014418602
CID:1272750
Update Time:2024-08-04

Octanedioic acid, 2-cyano-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Octanedioic acid, 2-cyano-, diethyl ester
    • Octanedioic acid, 2-cyano-, 1,8-diethyl ester
    • Inchi: 1S/C13H21NO4/c1-3-17-12(15)9-7-5-6-8-11(10-14)13(16)18-4-2/h11H,3-9H2,1-2H3
    • InChI Key: MEAWWSYGFGNSMB-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)C(C#N)CCCCCC(OCC)=O

Computed Properties

  • Exact Mass: 255.14713

Experimental Properties

  • Density: 1.047±0.06 g/cm3(Predicted)
  • Boiling Point: 373.4±27.0 °C(Predicted)
  • PSA: 76.39
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